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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety information for 3-
Carboxyphenylboronic acid. It is intended as a guide and should not replace a thorough review
of the official Safety Data Sheet (SDS) from the supplier. The information for the requested "3-
carbobenzoxybenzeneboronic acid" was not available; this guide is based on the closely
related and more commonly documented compound, 3-Carboxyphenylboronic acid.

Introduction

This technical guide offers an in-depth overview of the safety, handling, and toxicological
properties of 3-Carboxyphenylboronic acid (CAS No. 25487-66-5).[1][2][3] This compound is a
valuable reagent in organic synthesis, particularly in cross-coupling reactions. Understanding
its hazard profile is critical for ensuring laboratory safety and proper experimental execution.

Hazard Identification and Classification

3-Carboxyphenylboronic acid is classified as a hazardous substance. The primary hazards are
skin irritation, serious eye irritation, and potential respiratory irritation.[1][3][4]

GHS Hazard Statements:
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e H315: Causes skin irritation.[1][5]

e H319: Causes serious eye irritation.[1][5]

o H335: May cause respiratory irritation.[1][4][5]
Signal Word: Warning[1][4]

Physical and Chemical Properties:

Property Value Source
Molecular Formula C7H7BO4 [1][5]
Molecular Weight 165.94 g/mol [5]
Appearance Off-white powder/solid [1]

Odor Odorless [1]
Solubility Soluble in water [11[3]

Toxicological Information

The toxicological properties of 3-Carboxyphenylboronic acid have not been fully investigated.
[3] However, based on available data, the primary routes of exposure are inhalation, ingestion,
and skin/eye contact.

o Acute Effects: Causes irritation to the skin, eyes, and respiratory tract.[1][6] Inhalation of dust
may lead to coughing and sneezing.[6] Eye contact can result in redness, pain, and serious
irritation.[1][6] Skin contact may cause inflammation.[6]

« Chronic Effects: Prolonged or repeated exposure may cause target organ damage.[6]
Repeated inhalation of dust can lead to varying degrees of respiratory irritation or lung
damage.[6]

No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[2]
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Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is essential when working with 3-
Carboxyphenylboronic acid.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[2][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7][8]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]
o Skin Protection: Wear protective gloves (inspect prior to use) and a lab coat.[10]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required.[1] If dust is generated, use a NIOSH/MSHA approved
respirator.[9]

First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[1][3][7]

» Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing. Seek medical attention if irritation persists.[1][3][7]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][3][7]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention.[3][6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-Y0395/3-Carboxyphenylboronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC354260050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC354260050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC255795000&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/p20009?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC255795000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC344630010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC354260050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC344630010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC354260050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC344630010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC354260050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344630010&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/C4416.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill and Disposal Procedures:

o Spills: Sweep up the material, avoiding dust generation, and place it in a suitable, closed
container for disposal.[3] Do not let the chemical enter the environment.[3]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][7]

Storage and Stability

» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][7]
Recommended storage temperature is often refrigerated (2-8°C) or at -20°C for long-term
stability.[2][11]

o Stability: The product is chemically stable under standard ambient conditions.

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[3][7]

Visualized Workflows

General Handling Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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